2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-(2,4,5-trichlorophenyl)acetamide
2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-(2,4,5-trichlorophenyl)acetamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0919103
InChI:
InChI=1S/C22H13Cl3F3N3O2S/c1-33-12-4-2-11(3-5-12)18-6-14(22(26,27)28)13(9-29)21(31-18)34-10-20(32)30-19-8-16(24)15(23)7-17(19)25/h2-8H,10H2,1H3,(H,30,32)
SMILES:
COC1=CC=C(C=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC(=O)NC3=CC(=C(C=C3Cl)Cl)Cl
Molecular Formula:
C22H13Cl3F3N3O2S
Molecular Weight:
546.8 g/mol
2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-(2,4,5-trichlorophenyl)acetamide
CAS No.:
Cat. No.: VC0919103
Molecular Formula: C22H13Cl3F3N3O2S
Molecular Weight: 546.8 g/mol
* For research use only. Not for human or veterinary use.
![2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-(2,4,5-trichlorophenyl)acetamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C22H13Cl3F3N3O2S |
|---|---|
| Molecular Weight | 546.8 g/mol |
| IUPAC Name | 2-[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(2,4,5-trichlorophenyl)acetamide |
| Standard InChI | InChI=1S/C22H13Cl3F3N3O2S/c1-33-12-4-2-11(3-5-12)18-6-14(22(26,27)28)13(9-29)21(31-18)34-10-20(32)30-19-8-16(24)15(23)7-17(19)25/h2-8H,10H2,1H3,(H,30,32) |
| Standard InChI Key | JTMZFOYXQFNHPT-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC(=O)NC3=CC(=C(C=C3Cl)Cl)Cl |
| Canonical SMILES | COC1=CC=C(C=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC(=O)NC3=CC(=C(C=C3Cl)Cl)Cl |
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